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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tribenoside

CAS No.: 10310-32-4

Cat. No.: S545791

Chemical Profile at a Glance

The table below summarizes the key identifiers and physical properties of Ethyl 3,5,6-tri-O-benzyl-D-

glucofuranoside from supplier documentation and the patent [1].

Property Specification

CAS Number 10310-32-4 [2] [3] [4]

Synonyms Tribenoside; Flebosan [3] [4]
Molecular Formula C29H3406 [2] [4] [5]

Molecular Weight 478.58 g/mol [2] [4] [5]

Purity 296% (HPLC) [4]

Appearance Yellow clear viscous liquid [4]
Optical Rotation [a]D2° = -31 to -40° (c=1 in MeOH) [4]
Density 1.19 g/cm3 [2]
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Synthetic Method Overview

The following diagram illustrates the core synthesis workflow based on the patent CN112028947A, which

uses triethyl orthoformate as a key reagent [1].

(Start: D-Glucose or Derivative]

(Reaction with Triethyl Orthoformate]

(Solvent: DMSO, Reflux)

:

Benzylation
(Reagent: Benzyl Halide)

:

Acid Hydrolysis
(Reagent: HCl in Ethanol)

:

Work-up & Purification
(Washing, Drying, Crystallization)

:

Final Product:
Ethyl 3,5,6-tri-O-benzyl-D-glucofuranoside

Click to download full resolution via product page

Synthesis workflow for Ethyl 3,5,6-tri-O-benzyl-D-glucofuranoside [1]

Detailed Experimental Protocol

Here is a detailed breakdown of the synthesis steps and conditions as described in the patent [1].
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Step 1: Glycosidation

¢ Reaction: The starting material (D-glucose or a suitable derivative) is reacted with triethyl
orthoformate.

e Solvent: Dimethylsulfoxide (DMSO).

e Conditions: The reaction is carried out under reflux.

e Monitoring: The reaction is tracked by thin-layer chromatography (TLC). After completion, the
reaction liquid is cooled.

Step 2: Benzylation

e Reaction: The intermediate from Step 1 undergoes benzylation.

¢ Reagent: A benzyl halide (such as benzyl chloride or bromide) is used.

e Base: An alkali, such as potassium hydroxide (KOH) or sodium hydroxide (NaOH).

e Solvent: The reaction occurs in a polar organic solvent like DMSO or N,N-Dimethylformamide
(DMF).

Step 3: Acid Hydrolysis

¢ Reaction: The benzylated product is hydrolyzed.
¢ Reagent: Hydrochloric acid (HCI) solution in ethanol.
e Purpose: This step removes the orthoformate group to form the final ethyl glucofuranoside.

Step 4: Work-up and Purification

e Washing: The crude product is washed sequentially with a saturated sodium bicarbonate
(NaHCO:s) solution and purified water until the pH of the wash is neutral.

¢ Drying: The organic layer is dried with a drying agent like anhydrous sodium sulfate (Na2S0a).

e Concentration: The solvent is removed under reduced pressure.

e Crystallization: The product is obtained by crystallization from a solvent mixture, such as ethyl
acetate and ethanol.

Manufacturing and Sourcing Considerations

For industrial production and sourcing, please consider these points derived from the technical literature [6]:

¢ Industrial Synthesis: The production of Tribenoside is a multi-step process that involves precise
protection and functionalization of a carbohydrate precursor, such as the benzylation of hydroxyl
groups on a glucofuranoside backbone [6].
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e Quality Control: Sourcing from manufacturers who adhere to Good Manufacturing Practices
(GMP) is critical. This ensures consistency, purity, and safety, which are especially important for a
pharmaceutical intermediate where impurities can affect final drug efficacy [6].

e Supplier Vetting: When selecting a supplier, evaluate their production capacity, quality control
protocols, and regulatory compliance to ensure a reliable supply of this complex compound [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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